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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of the synthetic azo dye, Mordant Orange 6 (C.I.

26520). The information is intended for researchers, scientists, and professionals in drug

development and related fields.

Chemical and Physical Properties
Mordant Orange 6 is a double azo dye characterized by its vibrant orange hue.[1] It is

primarily used in the textile industry for dyeing various natural and synthetic fibers.[1]

Identifiers and General Properties
Property Value Reference

CI Name Mordant Orange 6 [1]

CI Number 26520 [1]

CAS Number 3564-27-0, 25747-21-1 [1]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1]

Molecular Weight 470.37 g/mol [1]

Appearance Red-orange powder [1]
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Property Value Reference

Solubility in Water 80 g/L at 80 °C [1]

Solubility in Organic Solvents
Slightly soluble in ethanol and

acetone.
[1]

Melting Point >300°C

λmax 381 nm

Behavior in Concentrated

Acids

In concentrated sulfuric acid, it

appears as a red-light purple,

which turns to a yellow-light

orange upon dilution. In

concentrated hydrochloric

acid, it is purple and

decolorizes upon standing.

[1]

Synthesis of Mordant Orange 6
The synthesis of Mordant Orange 6 is a two-step process involving diazotization followed by

an azo coupling reaction.[1]

Overall Reaction
The manufacturing process involves the diazotization of 4-((4-

aminophenyl)diazenyl)benzenesulfonic acid, which is then coupled with 2-hydroxybenzoic acid

(salicylic acid).[1]

Experimental Protocol
The following is a representative experimental protocol based on general procedures for

diazotization and azo coupling reactions, as a specific detailed protocol for Mordant Orange 6
is not readily available in the public domain.

Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
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A suspension of 4-((4-aminophenyl)diazenyl)benzenesulfonic acid in water is prepared in a

reaction vessel.

The suspension is acidified with hydrochloric acid.

The mixture is cooled to 0-5 °C in an ice bath with constant stirring.

A solution of sodium nitrite in water is added dropwise to the cooled suspension. The

temperature is carefully maintained below 5 °C to ensure the stability of the resulting

diazonium salt.

The reaction is stirred for a period to ensure complete diazotization. The completion of the

reaction can be monitored by testing for the absence of the starting amine.

Step 2: Azo Coupling with 2-Hydroxybenzoic Acid

A solution of 2-hydroxybenzoic acid (salicylic acid) is prepared in an aqueous alkaline

solution (e.g., sodium hydroxide or sodium carbonate).

This solution is also cooled to 0-5 °C.

The cold diazonium salt solution from Step 1 is slowly added to the cold solution of the

coupling agent (2-hydroxybenzoic acid) with vigorous stirring.

The pH of the reaction mixture is maintained in the alkaline range to facilitate the coupling

reaction.

The coupling reaction results in the formation of Mordant Orange 6, which may precipitate

out of the solution.

The reaction mixture is stirred for several hours to ensure the completion of the coupling.

The precipitated dye is then isolated by filtration, washed with water, and dried.

Synthesis Workflow Diagram
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Step 1: Diazotization

Step 2: Azo Coupling
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Caption: Workflow for the synthesis of Mordant Orange 6.

Applications
Mordant Orange 6 is primarily used as a dye for various materials.[1] Its application often

involves the use of a mordant, which is a substance that fixes the dye to the material, improving

its fastness properties.

Textile Dyeing: It is extensively used for dyeing wool fabrics, including loose wool, tops, and

blankets.[1]
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Other Fiber Dyeing: It can also be used for dyeing silk and nylon.[1]

Leather and Fur Dyeing: Mordant Orange 6 finds application in the coloring of leather and

fur.[1]

Fastness Properties on Wool
The fastness properties of a dye refer to its resistance to fading or running under various

conditions.

Fastness Test Rating

Light Fastness Good

Washing Fastness Moderate

Perspiration Fastness Good

Rubbing Fastness Moderate

Safety and Toxicology
Specific toxicological data for Mordant Orange 6 is limited in publicly available literature.

However, as with all chemical compounds, it should be handled with appropriate safety

precautions. Azo dyes, as a class, have been studied for their potential toxicological effects.

Some azo dyes can be metabolized to aromatic amines, some of which are known or

suspected carcinogens. Therefore, appropriate personal protective equipment, such as gloves,

safety glasses, and a lab coat, should be worn when handling Mordant Orange 6 powder.

Work should be conducted in a well-ventilated area to avoid inhalation of dust.

Spectral Data
Detailed FT-IR and NMR spectral data for Mordant Orange 6 are not readily available in the

public domain. The maximum absorption wavelength (λmax) has been reported as 381 nm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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